4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene

• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-3,5-diene
• InChI: InChI=1S/C10H16N4/c1-7-4-10-12-6-8-5-11-3-2-9(8)14(10)13-7/h4,8-9,11-12H,2-3,5-6H2,1H3
• InChI Key: GPIYGJMHQRBLKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3CCNCC3CNC2=C1

Description

4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene is a nitrogen-rich tricyclic compound characterized by a fused ring system containing four nitrogen atoms and a methyl substituent. For instance, tert-butyl 4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate (CAS 1695492-14-8) is a key intermediate in synthetic chemistry, with a molecular formula of C₁₅H₂₄N₄O₂ and a molecular weight of 292.38 . This derivative highlights the parent compound’s role as a scaffold for functionalization, enabling applications in pharmaceuticals and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene involves multiple steps, starting from readily available precursors. One common synthetic route includes the cyclization of a suitable precursor under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the formation of the desired tricyclic structure .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes purification steps such as recrystallization or chromatography to obtain the final product in a highly pure form .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, the compound is used to study its interactions with biological molecules and its potential as a therapeutic agent.

Medicine: The compound’s potential therapeutic properties are being explored for the treatment of various diseases. Its unique structure may allow it to interact with specific molecular targets in the body.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene involves its interaction with specific molecular targets in the body. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1: Key Properties of 4-Methyltetraazatricyclo Derivatives and Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents/Modifications	Key Features	References
4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene	—	C₉H₁₂N₄ (inferred)	~178.22 (calculated)	Methyl group	Base tricyclic structure with four nitrogens
tert-Butyl 4-methyl-2,3,7,11-tetraazatricyclo[...]-11-carboxylate	1695492-14-8	C₁₅H₂₄N₄O₂	292.38	Methyl + tert-butyl carboxylate	Enhanced steric bulk; used as a synthetic intermediate
4-Methyl-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7-tetraene	1505250-09-8	C₉H₉N₅	193.25	Additional nitrogen atom in the ring	Increased nitrogen content; potential for higher polarity
2,3,7,11-Tetraazatricyclo[...]-5-amine	1691884-84-0	C₉H₁₅N₅	193.25	Amine group at position 5	Functional group introduces basicity and reactivity
11,13-Dimethyl-5-[(pyridin-3-yl)methyl]-4,5,7,11,13-pentaazatricyclo[...]tetraene-10,12-dione	EN300-1700351	C₁₆H₁₄N₆O₂	322.33	Pyridinylmethyl and dimethyl groups	Heteroaromatic substituents; possible bioactive applications

Key Observations

Nitrogen Content and Ring Modifications: The parent compound contains four nitrogen atoms in its tricyclic core. The tert-butyl carboxylate derivative (CAS 1695492-14-8) demonstrates how ester groups can enhance solubility and stabilize intermediates during synthesis .

Functional Group Impact :

• The 5-amine derivative (CAS 1691884-84-0) introduces a reactive primary amine, which may facilitate conjugation reactions or serve as a pharmacophore in drug design .
• Pyridinylmethyl-substituted analogs (e.g., EN300-1700351) combine nitrogen-rich cores with aromatic systems, suggesting applications in catalysis or medicinal chemistry .

Synthetic Accessibility and Commercial Availability :

• The tert-butyl carboxylate derivative is readily available as a building block, while the 5-amine variant (CAS 1691884-84-0) is temporarily out of stock, indicating higher demand or synthetic complexity .

Biological Activity

4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene, also known as 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene hydrochloride (CAS No. 1820707-15-0), is a complex organic compound characterized by its unique tricyclic structure and multiple nitrogen atoms. This compound has garnered attention due to its potential biological activities and pharmacological applications.

The molecular formula of 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene hydrochloride is $C_{10}H_{13}ClN_{4}$ with a molecular weight of approximately 224.69 g/mol . The presence of multiple nitrogen atoms within its structure enhances its reactivity and potential interactions with biological targets.

Biological Activity

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : Studies have shown that 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene hydrochloride possesses antimicrobial properties against various bacterial strains.
• Anticancer Potential : Preliminary investigations suggest its potential as an anticancer agent by inhibiting cell proliferation in specific cancer cell lines.
• Enzyme Inhibition : The compound has been evaluated for its ability to inhibit certain enzymes involved in metabolic pathways relevant to disease states.

Table 1: Summary of Biological Activities

Activity	Description	References
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Inhibits proliferation in cancer cell lines
Enzyme Inhibition	Inhibits key metabolic enzymes

The biological activity of 4-Methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene hydrochloride is believed to stem from its ability to interact with various biological macromolecules:

• Binding Affinity : The compound shows significant binding affinity to specific receptors and enzymes which may modulate their activity.
• Reactive Nitrogen Species : The presence of nitrogen atoms may facilitate the generation of reactive nitrogen species (RNS), contributing to its antimicrobial and anticancer effects.

Case Studies

Several studies have explored the biological effects of this compound:

• Antimicrobial Efficacy Study :
  • A study evaluated the antimicrobial activity against Staphylococcus aureus and Escherichia coli.
  • Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli.
• Cancer Cell Proliferation Inhibition :
  • Research on human breast cancer cell lines demonstrated a reduction in cell viability by approximately 50% at a concentration of 10 µM after 48 hours of treatment.